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Compound of Interest

Compound Name: 1-(Piperidin-1-yl)hept-6-yn-1-one

CAS No.: 1698732-24-9

Cat. No.: B2645824

Get Quote

This in-depth technical guide provides a comprehensive overview of Hept-6-ynoic acid

piperidine amide, a molecule of interest for researchers in drug discovery and chemical biology.

While a specific CAS number for this amide is not publicly cataloged, this guide details its

synthesis, putative properties, and potential applications based on the well-characterized

properties of its constituent molecules: Hept-6-ynoic acid and piperidine.

Introduction: Unveiling a Potential Modulator
Hept-6-ynoic acid piperidine amide is a synthetic molecule that combines the functionalities of

a terminal alkyne and a piperidine ring via a stable amide linkage. The terminal alkyne group

serves as a versatile handle for "click" chemistry reactions, enabling its conjugation to other

molecules. The piperidine moiety is a common scaffold in many pharmaceuticals and natural

alkaloids, known to influence solubility, cell permeability, and interaction with biological targets.

[1][2][3] The combination of these two functional groups suggests potential applications in

areas such as the development of probes for target identification and the synthesis of novel

therapeutic agents, particularly as modulators of enzymes like fatty acid amide hydrolase

(FAAH).[4]
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Physicochemical Properties of Starting Materials
A thorough understanding of the starting materials is critical for the successful synthesis and

subsequent application of the target molecule.

Property Hept-6-ynoic acid Piperidine

CAS Number 30964-00-2[5][6] 110-89-4[1]

Molecular Formula C7H10O2[5] C5H11N[1]

Molecular Weight 126.15 g/mol [5] 85.15 g/mol [1]

Appearance - Colorless liquid[1]

Boiling Point 93-94 °C/1 mmHg 106 °C[1]

Density 0.997 g/mL at 25 °C 0.862 g/mL[1]

Key Features

Terminal alkyne and carboxylic

acid for amide bond formation.

[7]

Heterocyclic amine, common

in pharmaceuticals.[1][2][3]

Synthesis of Hept-6-ynoic Acid Piperidine Amide
The synthesis of Hept-6-ynoic acid piperidine amide involves the formation of an amide bond

between the carboxylic acid of Hept-6-ynoic acid and the secondary amine of piperidine. This is

a standard peptide coupling reaction that requires the activation of the carboxylic acid.

Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis of Hept-6-ynoic acid piperidine amide.

Detailed Experimental Protocol
Materials:

Hept-6-ynoic acid (CAS: 30964-00-2)

Piperidine (CAS: 110-89-4)

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC.HCl)

4-Dimethylaminopyridine (DMAP)

Anhydrous Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate
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Silica gel for column chromatography

Procedure:

Reaction Setup: To a solution of Hept-6-ynoic acid (1.0 eq) in anhydrous DCM, add EDC.HCl

(1.1 eq) and DMAP (0.1 eq). Stir the mixture at room temperature under an inert atmosphere

(e.g., Nitrogen or Argon) for 10 minutes.

Amine Addition: Add piperidine (1.0 eq) to the reaction mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature overnight. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, dilute the reaction mixture with DCM and wash with saturated

sodium bicarbonate solution and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography to yield the pure

Hept-6-ynoic acid piperidine amide.

This protocol is a general guideline and may require optimization for yield and purity.

Potential Applications and Biological Context
The unique structure of Hept-6-ynoic acid piperidine amide lends itself to several applications

in biomedical research.

Chemical Biology Probes
The terminal alkyne allows for the use of this molecule in copper-catalyzed azide-alkyne

cycloaddition (CuAAC) "click" chemistry. This enables its conjugation to reporter tags (e.g.,

fluorophores, biotin) or immobilization on solid supports for affinity chromatography.
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Caption: Application of Hept-6-ynoic acid piperidine amide in "click" chemistry.

Drug Discovery
Piperidine and its derivatives are known to exhibit a wide range of pharmacological activities,

including analgesic, anti-inflammatory, and antipsychotic effects.[2][8] Furthermore, piperidine-

containing compounds have been investigated as inhibitors of fatty acid amide hydrolase

(FAAH), an enzyme involved in the degradation of endocannabinoids.[4] The structural

similarity of Hept-6-ynoic acid piperidine amide to known FAAH inhibitors suggests it could be a

valuable scaffold for the development of novel therapeutics for pain, anxiety, and other

neurological disorders.

Conclusion
Hept-6-ynoic acid piperidine amide represents a molecule with significant potential for

researchers at the interface of chemistry and biology. Its straightforward synthesis and the

versatile reactivity of its terminal alkyne, combined with the proven pharmacological relevance

of the piperidine scaffold, make it an attractive tool for developing chemical probes and novel

drug candidates. This guide provides a foundational understanding to encourage further

exploration and application of this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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